Cas no 866587-85-1 (Di-tert-Butyl 1H-indole-1,5-dicarboxylate)

• Product Name: Di-tert-Butyl 1H-indole-1,5-dicarboxylate
• CAS No: 866587-85-1
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• MDL: MFCD13183402
• CID: 1040515
• PubChem ID: 70700574
• Update Time: 2025-06-09

Di-tert-Butyl 1H-indole-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Di-tert-Butyl 1H-indole-1,5-dicarboxylate
• ditert-butyl indole-1,5-dicarboxylate
• 1,5-di-tert-butyl 1H-indole-1,5-dicarboxylate
• Di-tert-Butyl1H-indole-1,5-dicarboxylate
• DTXSID20743386
• F17928
• 1H-Indole-1,5-dicarboxylic acid, 1,5-bis(1,1-dimethylethyl) ester
• A863096
• 866587-85-1

• MDL： MFCD13183402
• Inchi： 1S/C18H23NO4/c1-17(2,3)22-15(20)13-7-8-14-12(11-13)9-10-19(14)16(21)23-18(4,5)6/h7-11H,1-6H3
• InChI Key： JCGMOCMONKUARE-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=C(C(=O)OC(C)(C)C)C=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.16270821g/mol
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Di-tert-Butyl 1H-indole-1,5-dicarboxylate

Introduction to Di-tert-Butyl 1H-indole-1,5-dicarboxylate (CAS No. 866587-85-1)

Di-tert-butyl 1H-indole-1,5-dicarboxylate, a compound with the chemical formula C₁₈H₁₈O₄, is a derivative of indole that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound, identified by its CAS number 866587-85-1, belongs to a class of molecules that exhibit promising applications in drug discovery and advanced material synthesis. The presence of two tert-butyl groups and carboxylate functionalities at the 1 and 5 positions of the indole ring imparts distinct reactivity and stability, making it a valuable intermediate in organic synthesis.

The structural features of Di-tert-butyl 1H-indole-1,5-dicarboxylate contribute to its versatility in chemical transformations. The indole core is a well-known scaffold in medicinal chemistry, often serving as a key structural motif in biologically active compounds. The introduction of electron-withdrawing carboxylate groups enhances the compound's solubility in polar solvents and facilitates further functionalization through esterification or amidation reactions. Additionally, the bulky tert-butyl groups provide steric hindrance, which can influence the compound's interactions with biological targets, potentially modulating its pharmacokinetic profile.

In recent years, Di-tert-butyl 1H-indole-1,5-dicarboxylate has been explored in various research areas, particularly in the development of novel therapeutic agents. Its indole moiety is closely associated with molecules that exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of indole have been shown to interact with transcription factors and enzymes involved in cellular signaling pathways relevant to disease progression. The carboxylate groups further expand its utility by allowing conjugation with other bioactive molecules or polymers, enabling the design of targeted drug delivery systems.

One of the most compelling aspects of Di-tert-butyl 1H-indole-1,5-dicarboxylate is its role as a building block in synthetic chemistry. The compound's robust framework allows for controlled modifications at multiple sites, enabling chemists to tailor its properties for specific applications. Researchers have utilized this molecule to synthesize complex peptidomimetics and heterocyclic frameworks that mimic natural products with high biological activity. The precision offered by its structure makes it an invaluable tool in medicinal chemistry libraries.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate for drug development. By leveraging the reactivity of the indole ring and the carboxylate functionalities, scientists can design molecules that exhibit improved binding affinity and selectivity towards therapeutic targets. Additionally, the stability provided by the tert-butyl groups ensures that intermediates remain viable during multi-step synthetic processes, reducing the likelihood of decomposition or side reactions.

Beyond pharmaceutical applications, Di-tert-butyl 1H-indole-1,5-dicarboxylate has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for designing luminescent materials or catalysts. The indole core can act as an electron donor or acceptor depending on the substitution pattern, influencing electronic properties essential for optoelectronic devices. Furthermore, the carboxylate groups enable coordination with transition metals, facilitating the development of new catalytic systems for organic transformations.

The synthesis of Di-tert-butyl 1H-indole-1,5-dicarboxylate involves multi-step organic reactions that highlight its synthetic accessibility despite its complex structure. Key steps typically include halogenation of indole followed by regioselective coupling with tert-butanol derivatives under acidic or basic conditions. Recent advances in catalytic methods have improved yields and reduced byproduct formation, making large-scale production more feasible. These synthetic strategies underscore the compound's importance as a versatile intermediate.

The biological activity of Di-tert-butyl 1H-indole-1,5-dicarboxylate has been further explored through computational modeling and experimental screening. Molecular docking studies suggest that it can interact with proteins involved in metabolic pathways relevant to neurodegenerative diseases. Additionally, preliminary pharmacokinetic studies indicate that modifications at the carboxylate positions can significantly influence absorption rates and tissue distribution. These findings highlight the need for continued investigation into its potential therapeutic applications.

In conclusion, Di-tert-butyl 1H-indole-1,5-dicarboxylate (CAS No. 866587-85-1) represents a fascinating compound with broad utility across pharmaceuticals and materials science. Its unique structural features—comprising an indole core substituted with two carboxylate groups and two bulky tert-butyl groups—endow it with remarkable reactivity and stability under various conditions. As research progresses，this molecule is expected to play an increasingly significant role in drug discovery，catalysis，and advanced material design，driven by its adaptability and synthetic flexibility。